3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline

• Molecular Formula: C13H13Cl2N
• Molecular Weight: 254.15 g/mol
• SMILES: CCC1=C(C(=NC2=CC=CC(=C21)C)CCl)Cl
• InChI: InChI=1S/C13H13Cl2N/c1-3-9-12-8(2)5-4-6-10(12)16-11(7-14)13(9)15/h4-6H,3,7H2,1-2H3
• InChIKey: LFBRAJFRAYRZGR-UHFFFAOYSA-N

3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline: Properties & Procurement

3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline (CAS 1823774-59-9) is a polysubstituted quinoline with the molecular formula C13H13Cl2N and a molecular weight of 254.15 g/mol [1]. The compound features a quinoline core bearing chlorine atoms at the 3-position and on a chloromethyl group at the 2-position, with additional ethyl and methyl substituents at the 4- and 5-positions, respectively [1]. The computed octanol-water partition coefficient (XLogP3-AA) is 4.4, indicating significant lipophilicity [1].

1

Synthetic Utility Orthogonal functionalization via aryl Cl and benzylic Cl handles Supports sequential library synthesis

2

Property-Driven Selection Higher lipophilicity scaffold (XLogP3-AA 4.4) for permeability-focused studies Reported fit for CNS-targeted library design

• [1] PubChem. Compound Summary: 3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline. CID 75481788. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/75481788 View Source

Why Generic Substitution Fails for 3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline

The unique pattern of halogen and alkyl substituents on the quinoline core of 3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline creates a distinct reactivity and physicochemical profile that cannot be replicated by simpler, non-alkylated chloromethylquinoline analogs. Direct comparative data is extremely limited, but preliminary analysis suggests that even minor alterations in the substitution pattern can lead to significant shifts in lipophilicity and, by inference, in pharmacokinetic or synthetic behavior [1]. This prevents generic interchangeability in applications where specific lipophilicity or the presence of orthogonal reactive handles is critical.

Unalkylated Analogs Simpler 2-chloro-3-(chloromethyl)quinoline lacks ethyl/methyl groups, which may shift lipophilicity and reactivity profiles enough to alter synthetic or biological readouts.

Mono-Halogenated Quinolines Compounds with a single chlorine handle do not offer the same orthogonal derivatization potential, limiting their use in sequential functionalization strategies.

• [1] ChemBase. Physical Properties for 2-chloro-3-(chloromethyl)quinoline. Available at: https://www.chembase.cn View Source

Quantitative Differentiation Evidence for 3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline

Lipophilicity: logP vs. 2-Chloro-3-(chloromethyl)quinoline

The target compound exhibits a higher logP value compared to the simpler analog 2-chloro-3-(chloromethyl)quinoline. This difference is driven by the additional ethyl and methyl substituents on the quinoline core [1][2].

Lipophilicity: logP

Cross-study comparable

ΔlogP ≈ +0.9 to +1.4

Target XLogP3-AA 4.4 vs. comparator logP ~3.5

Reported higher lipophilicity may support permeability-sensitive assay design.

Computed property comparison; experimental validation recommended.

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	XLogP3-AA = 4.4
Comparator Or Baseline	2-Chloro-3-(chloromethyl)quinoline, LogP = 3.5 (various sources range 2.98–3.63)
Quantified Difference	ΔlogP ≈ +0.9 to +1.4
Conditions	Computed property (PubChem XLogP3) and ChemBase listed data

Why This Matters

Higher logP suggests superior membrane permeability potential, a critical factor for cell-based assays or intracellular target engagement, making it a more suitable scaffold for CNS or intracellular drug discovery programs.

• [1] PubChem. Compound Summary: 3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline. CID 75481788. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/75481788 View Source
• [2] ChemBase. Physical Properties for 2-chloro-3-(chloromethyl)quinoline. Available at: https://www.chembase.cn View Source

Vendor Purity Specification

A key procurement differentiator is the vendor-guaranteed purity specification. AKSci lists this compound with a minimum purity specification of 95% , a quantitative benchmark that can be lacking or varied for less common analog compounds from other sources.

Vendor Purity Specification

Data to verify

95% (Min. Purity Spec)

AKSci vendor datasheet

Specification review supports reproducibility in synthesis or screening workflows.

Sources not provided; verify with supplier documentation.

Evidence Dimension	Minimum purity specification
Target Compound Data	95% (Min. Purity Spec)
Comparator Or Baseline	Typical for non-certified custom analogs may be unspecified or lower
Quantified Difference	Guaranteed 95% vs. potential undefined purity
Conditions	Vendor datasheet (AKSci)

Why This Matters

A specified purity of 95% provides a reliable baseline for consistent experimental reproducibility in synthesis or screening, reducing the risk of confounding results from low-purity reagents.

Application Areas: 3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline

CNS-Targeted Library Scaffold

The high lipophilicity (XLogP3-AA = 4.4) of this compound makes it an excellent candidate for inclusion in small-molecule libraries designed to target the central nervous system (CNS) or other tissues requiring high membrane permeability. This is an advantageous property over less lipophilic standard quinoline scaffolds [1].

Intermediate for Sequential Functionalization

The presence of two distinct chlorine handles (aryl Cl and benzylic Cl) allows for orthogonal functionalization strategies. This makes the compound a versatile intermediate for generating diverse compound libraries, a capability not universally shared by mono-halogenated quinolines.

Precision Tool for SAR Studies

The specific 4-ethyl-5-methyl substitution pattern can be used to probe steric and electronic effects on target binding. The compound serves as a distinct data point in SAR investigations, particularly when directly compared against its 4-unsubstituted or 5-unsubstituted counterparts to elucidate the role of alkyl groups.

Application

Selection Property

Validation Focus

CNS-Targeted Library Scaffold

Lipophilicity-driven permeability

Blood-brain barrier permeability model review

Sequential Functionalization Intermediate

Dual halogen handles (aryl Cl & benzylic Cl)

Orthogonal reactivity verification

SAR Probe for Alkyl Substitution

Defined 4-ethyl-5-methyl pattern

Steric/electronic effect comparison vs. unsubstituted analogs

• [1] PubChem. Compound Summary: 3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline. CID 75481788. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/75481788 View Source